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Compound of Interest

Compound Name: 1-(2-Iodoethyl)-4-octylbenzene

Cat. No.: B019508 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the core physicochemical properties of 1-(2-
Iodoethyl)-4-octylbenzene, a compound relevant to organic synthesis.[1][2]

Physicochemical Data
The fundamental molecular properties of 1-(2-Iodoethyl)-4-octylbenzene have been

determined and are presented below. This data is critical for its application in experimental

research and synthetic processes. The molecular formula of the compound is C16H25I.[1][3][4]

[5][6] The calculated molecular weight varies slightly between sources, ranging from 344.27 to

344.28 g/mol .[2][5][6][7]
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Property Value References

Molecular Formula C16H25I [1][3][5][6]

Molecular Weight 344.28 g/mol [5][7]

Alternate Molecular Weight 344.279 g/mol [1]

Alternate Molecular Weight 344.274 g/mol [3][8]

Alternate Molecular Weight 344.27 g/mol [2][6]

CAS Number 162358-07-8 [1][3][4]

Synonyms

Benzene, 1-(2-iodoethyl)-4-

octyl-; 2-(4-Octylphenyl)ethyl

iodide

[5][7]

Appearance Oil / Clear Colourless Oil [7][8]

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 1-(2-Iodoethyl)-4-
octylbenzene are not provided in this document as the focus is on its fundamental molecular

weight. The compound is noted as being useful in organic synthesis.[1][2]

Logical Relationships and Structure
The structural identity of the molecule is key to determining its molecular weight. The name 1-
(2-Iodoethyl)-4-octylbenzene defines the specific arrangement of its constituent functional

groups, which dictates its molecular formula and, consequently, its molar mass.
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1-(2-Iodoethyl)-4-octylbenzene

Derived Properties

Benzene Ring
(C6H4)

Molecular Formula
C16H25I

ประกอบด้วย

n-Octyl Group
(C8H17)

2-Iodoethyl Group
(C2H4I)

Molecular Weight
~344.28 g/mol

คำนวณจาก

Click to download full resolution via product page

Caption: Relationship between molecular components and calculated properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-(2-
Iodoethyl)-4-octylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019508#1-2-iodoethyl-4-octylbenzene-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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